Cas no 2171836-84-1 ({1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine)

• Product Name: {1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine
• CAS No: 2171836-84-1
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 6301550
• PubChem ID: 165848891
• Update Time: 2025-06-19

{1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine
• {1-[2-(dimethyl-1H-1,2,4-triazol-1-yl)ethyl]azetidin-2-yl}methanamine
• EN300-1280886
• 2171836-84-1

• Inchi： 1S/C10H19N5/c1-8-12-9(2)15(13-8)6-5-14-4-3-10(14)7-11/h10H,3-7,11H2,1-2H3
• InChI Key： FGLUMNSJZDTYHD-UHFFFAOYSA-N
• SMILES： N1(CCN2C(C)=NC(C)=N2)CCC1CN

Computed Properties

• Exact Mass: 209.16404563g/mol
• Monoisotopic Mass: 209.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60Ų

Additional information on {1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine

Chemical Profile of {1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine and CAS No. 2171836-84-1

{1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This compound, identified by the CAS number 2171836-84-1, has garnered attention due to its structural uniqueness and its derivatives' promising applications in medicinal chemistry. The molecular framework incorporates a combination of heterocyclic rings and functional groups that contribute to its distinct chemical properties and reactivity.

The core structure of {1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine consists of an azetidine ring linked to a dimethyltriazole moiety. This configuration is not only chemically intriguing but also suggests potential for diverse interactions with biological targets. The azetidine ring is a six-membered saturated heterocycle with nitrogen, known for its presence in various bioactive molecules. Its incorporation into the compound enhances its potential to interact with biological systems, particularly enzymes and receptors.

The dimethyltriazole moiety further contributes to the compound's complexity and functionality. Triazoles are well-documented for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of two methyl groups on the triazole ring may modulate its electronic properties and influence its binding affinity to biological targets. This modification can be a critical factor in determining the compound's efficacy and selectivity in pharmaceutical applications.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such complex molecules. Molecular docking studies have been instrumental in understanding how {1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine interacts with various protein targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. Such findings are particularly relevant given the increasing interest in developing novel anti-inflammatory agents.

In vitro experiments have further elucidated the potential biological activities of derivatives of {1-2-(dimethyl-1H-1,2,4-triazol-1-yl)ethylazetidin-2-yl}methanamine. Preliminary data indicate that certain analogs demonstrate significant inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are key players in the inflammatory response. These results align with the growing demand for alternative therapeutic strategies targeting inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of {1-2-(dimethyl-1H-1,2,4-triazol-1-y)ethylazetidin--{yields}} methanamine involves multi-step organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The process typically begins with the formation of the azetidine ring followed by functionalization with the dimethyltriazole group. Advanced synthetic techniques, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity of the final product. These methodologies are crucial for ensuring that pharmaceutical-grade materials are produced efficiently and reliably.

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The future direction of research on {1--{bold}}{2171836–84–}{bold}}CAS No. 2171836–84–}{bold}>{bold}>{bold}>{bold}>{bold}>{bold}>{bold}>{bold}>2171836–84–}{bold}>2171836–84–}{bold}>2171836–84–}{bold}>2171836–84–}{bold}>2171836–84–}{bold}>2171836 will likely focus on optimizing its synthetic routes for scalability and exploring new derivatives with enhanced biological activity. Collaborative efforts between synthetic chemists and biologists will be essential in translating these chemical discoveries into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like {emphatic emphasis}CAS No. 2171836emphatic emphasis} will play a pivotal role in shaping the future of medicinal chemistry.